molecular formula C12H18N6 B8602101 N~2~,N~4~,N~6~-Tricyclopropyl-1,3,5-triazine-2,4,6-triamine CAS No. 66215-10-9

N~2~,N~4~,N~6~-Tricyclopropyl-1,3,5-triazine-2,4,6-triamine

Cat. No.: B8602101
CAS No.: 66215-10-9
M. Wt: 246.31 g/mol
InChI Key: PSUUJJDPUSEFPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N~2~,N~4~,N~6~-Tricyclopropyl-1,3,5-triazine-2,4,6-triamine is a useful research compound. Its molecular formula is C12H18N6 and its molecular weight is 246.31 g/mol. The purity is usually 95%.
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Properties

CAS No.

66215-10-9

Molecular Formula

C12H18N6

Molecular Weight

246.31 g/mol

IUPAC Name

2-N,4-N,6-N-tricyclopropyl-1,3,5-triazine-2,4,6-triamine

InChI

InChI=1S/C12H18N6/c1-2-7(1)13-10-16-11(14-8-3-4-8)18-12(17-10)15-9-5-6-9/h7-9H,1-6H2,(H3,13,14,15,16,17,18)

InChI Key

PSUUJJDPUSEFPD-UHFFFAOYSA-N

Canonical SMILES

C1CC1NC2=NC(=NC(=N2)NC3CC3)NC4CC4

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 20 g of 2-chloro-4,6-bis-cyclopropylamino-s-triazine, 10.1 g of cyclopropylamine and 80 ml of dioxan is heated at 140° C. in an autoclave for 22 hours. The reaction mixture is concentrated in vacuo to half its volume and 300 ml of water are added. The mixture is extracted with ethyl acetate, the product phase is dried over sodium sulfate and the solvents are removed in vacuo. The residue is recrystallised from dioxan/petroleum ether; melting point 75°-77° C.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A mixture of 20 g of 2-chloro-4,6-bis-cyclopropyl-amino-s-triazine, 10.1 g of cyclopropylamine and 80 ml of dioxan is heated at 140° C. in an autoclave for 22 hours. The reaction mixture is concentrated in vacuo to half its volume and 300 ml of water are added. The mixture is extracted with ethyl acetate, the product phase is dried over sodium sulfate and the solvents are removed in vacuo. The residue is recrystallised from dioxan/petroleum ether; melting point 75°-77° C.
Name
2-chloro-4,6-bis-cyclopropyl-amino-s-triazine
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
10.1 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One

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